Cas no 1806057-67-9 (2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806057-67-9
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4838967
• Update Time: 2025-07-18

2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3N2O6/c1-18-6-4(7(14)15)5(13(16)17)3(2-12-6)19-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： VLSOMSJLBQEPFM-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C(=O)O)=C1[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Recent Advances in the Study of 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806057-67-9)

The compound 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806057-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy and nitro functional groups make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to serve as a precursor for the development of selective JAK2 inhibitors. The research team employed a multi-step synthetic route, with 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid as a critical intermediate, to produce compounds showing promising activity against myeloproliferative disorders. The study reported IC50 values in the nanomolar range for several derivatives, suggesting high potency.

Another significant development involves the compound's application in antimicrobial research. A recent patent application (WO2023056789) describes its use in the synthesis of novel antibacterial agents targeting drug-resistant Gram-positive bacteria. The presence of both electron-withdrawing (nitro and trifluoromethoxy) and electron-donating (methoxy) groups on the pyridine ring appears to contribute to enhanced membrane permeability and target binding affinity.

From a chemical perspective, the stability and reactivity of 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid have been extensively studied. Computational chemistry approaches have been employed to understand its electronic properties and predict potential reaction pathways. These studies have provided valuable insights for optimizing synthetic protocols and designing more efficient routes for its production at scale.

Looking forward, the compound's unique structural features continue to inspire new research directions. Current investigations are exploring its potential in developing PET radiotracers for neurological imaging, leveraging the favorable pharmacokinetic properties imparted by the trifluoromethoxy group. Additionally, its application in agrochemical research is being evaluated, particularly in the development of novel pesticides with improved environmental profiles.

In conclusion, 2-Methoxy-4-nitro-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1806057-67-9) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. The recent studies highlighted in this briefing demonstrate its growing importance as a synthetic intermediate and its potential as a scaffold for developing novel therapeutic agents. Continued research in this area is expected to yield further insights into its applications and potentially lead to the development of new drugs addressing unmet medical needs.